Cas no 100451-18-1 (Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate)
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a piperidine substitution at the 2-position and an ethyl ester group at the 5-position, offering versatility as an intermediate in synthetic chemistry. The compound's stability and reactivity make it suitable for further functionalization, enabling the development of novel bioactive molecules. Its well-defined molecular framework may contribute to studies in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The presence of both electron-donating (piperidine) and electron-withdrawing (ester) groups enhances its utility in heterocyclic synthesis.
100451-18-1 structure
Product Name:Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate
CAS No:100451-18-1
MF:C13H19N3O2
MW:249.308862924576
MDL:MFCD08131934
CID:1078067
PubChem ID:17121383
Update Time:2025-06-07
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate
- Ethyl 4-Methyl-2-(1-Piperidyl)Pyrimidine-5-Carboxylate
- STL361473
- 100451-18-1
- AKOS001787390
- MFCD08131934
- 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-piperidinyl)-, ethyl ester
- ethyl 4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
- HMS1625O12
- CCG-131486
- CS-0321577
- LS-05571
- ALBB-017271
- ethyl4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
-
- MDL: MFCD08131934
- Inchi: 1S/C13H19N3O2/c1-3-18-12(17)11-9-14-13(15-10(11)2)16-7-5-4-6-8-16/h9H,3-8H2,1-2H3
- InChI Key: JWLGHFDFQXJOGI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(=NC=1C)N1CCCCC1)=O
Computed Properties
- Exact Mass: 249.147726857g/mol
- Monoisotopic Mass: 249.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.3Ų
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E259640-250mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E259640-500mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | E259640-1000mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 1g |
$ 480.00 | 2022-06-05 | ||
| Chemenu | CM315149-5g |
Ethyl 4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate |
100451-18-1 | 95% | 5g |
$497 | 2021-08-18 | |
| Chemenu | CM315149-1g |
Ethyl 4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate |
100451-18-1 | 95% | 1g |
$381 | 2023-02-03 | |
| abcr | AB410300-500 mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB410300-1 g |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 1g |
€239.00 | 2023-04-24 | ||
| Matrix Scientific | 066254-500mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate |
100451-18-1 | 500mg |
$158.00 | 2023-09-06 | ||
| abcr | AB410300-500mg |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate; . |
100451-18-1 | 500mg |
€205.00 | 2025-02-14 | ||
| abcr | AB410300-1g |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate; . |
100451-18-1 | 1g |
€237.00 | 2025-02-14 |
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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